Cas no 1305324-23-5 (1-{4-(trifluoromethyl)sulfanylphenyl}propan-2-one)

• Product Name: 1-{4-(trifluoromethyl)sulfanylphenyl}propan-2-one
• CAS No: 1305324-23-5
• MF: C₁₀H₉F₃OS
• MW: 234.238072156906
• MDL: MFCD18917710
• CID: 5188106
• PubChem ID: 57742290
• Update Time: 2025-06-13

1-{4-(trifluoromethyl)sulfanylphenyl}propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-[(trifluoromethyl)sulfanyl]phenyl}propan-2-one
• 1-(4-((Trifluoromethyl)thio)phenyl)propan-2-one
• 1-(4-(Trifluoromethylthio)phenyl)propan-2-one
• 1-{4-(trifluoromethyl)sulfanylphenyl}propan-2-one

• MDL： MFCD18917710
• Inchi： 1S/C10H9F3OS/c1-7(14)6-8-2-4-9(5-3-8)15-10(11,12)13/h2-5H,6H2,1H3
• InChI Key： KQFSZUCBBTUTGU-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-{4-(trifluoromethyl)sulfanylphenyl}propan-2-one

Professional Introduction to Compound with CAS No 1305324-23-5 and Product Name: 1-{4-(trifluoromethyl)sulfanylphenyl}propan-2-one

The compound with CAS No 1305324-23-5 and the product name 1-{4-(trifluoromethyl)sulfanylphenyl}propan-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a trifluoromethylsulfanylphenyl moiety in its molecular structure contributes to its distinct chemical behavior, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel compounds that exhibit enhanced efficacy and selectivity. The 1-{4-(trifluoromethyl)sulfanylphenyl}propan-2-one molecule, with its intricate architecture, aligns well with this trend. The trifluoromethylsulfanylphenyl group is particularly noteworthy, as it is known to influence the pharmacokinetic and pharmacodynamic properties of molecules. This group can enhance metabolic stability, improve binding affinity to biological targets, and modulate drug solubility, all of which are critical factors in the development of effective therapeutics.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can lead to significant improvements in drug properties, including increased bioavailability and reduced toxicity. The 1-{4-(trifluoromethyl)sulfanylphenyl}propan-2-one compound exemplifies this trend by incorporating a trifluoromethylsulfanylphenyl moiety, which is expected to confer similar benefits. Research has shown that such modifications can enhance the binding affinity of small molecules to their target proteins, thereby improving therapeutic efficacy.

The synthesis of 1-{4-(trifluoromethyl)sulfanylphenyl}propan-2-one involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The process typically begins with the preparation of the trifluoromethylsulfanylphenyl precursor, followed by its coupling with propanone derivatives. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to ensure high yields and purity. These synthetic strategies not only demonstrate the versatility of modern chemical methods but also underscore the importance of precision in pharmaceutical manufacturing.

The pharmacological profile of 1-{4-(trifluoromethyl)sulfanylphenyl}propan-2-one is another area of intense interest. Preliminary studies suggest that this compound exhibits promising activity against various biological targets. For instance, it has shown potential as an inhibitor of enzymes involved in inflammatory pathways, making it a candidate for treating conditions such as arthritis and inflammatory bowel disease. Additionally, its interaction with receptors and ion channels has been explored, indicating possible applications in neurodegenerative disorders.

The structural features of 1-{4-(trifluoromethyl)sulfanylphenyl}propan-2-one also contribute to its favorable pharmacokinetic properties. The presence of the trifluoromethylsulfanylphenyl group enhances metabolic stability by resisting degradation under physiological conditions. This stability is crucial for ensuring that the drug remains active in the body long enough to exert its therapeutic effects. Furthermore, the compound's solubility profile has been optimized to improve bioavailability, which is essential for achieving effective drug delivery.

In conclusion, the compound with CAS No 1305324-23-5, known as 1-{4-(trifluoromethyl)sulfanylphenyl}propan-2-one, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in the development of new therapeutics. Ongoing research continues to explore its potential applications across various medical disciplines, highlighting its importance as a research tool and a candidate for future drug development.